Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H6ClNO3 B1596323 3-Methyl-2-nitrobenzoyl chloride CAS No. 50424-93-6

3-Methyl-2-nitrobenzoyl chloride

Cat. No. B1596323
CAS RN: 50424-93-6
M. Wt: 199.59 g/mol
InChI Key: YVHZCFAUJFDIJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04456471

Procedure details

In this example 2.14 moles of 3-methyl-2-nitrobenzoic acid were refluxed with 6.43 moles (468 ml) of thionyl chloride for three hours and then allowed to stand overnight. The mixture was then again refluxed until the mixture turned a dark brown color. Excess thionyl chloride was removed by evaporation affording 434.4 g of the title product.
Name
3-methyl-2-nitrobenzoic acid
Quantity
2.14 mol
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
468 mL
Type
reactant
Reaction Step Two
Name
title product

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:3]([N+:11]([O-:13])=[O:12])=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5](O)=[O:6].S(Cl)([Cl:16])=O>>[CH3:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:4]([C:5]([Cl:16])=[O:6])[C:3]=1[N+:11]([O-:13])=[O:12]

Inputs

Step One
Name
3-methyl-2-nitrobenzoic acid
Quantity
2.14 mol
Type
reactant
Smiles
CC=1C(=C(C(=O)O)C=CC1)[N+](=O)[O-]
Step Two
Name
thionyl chloride
Quantity
468 mL
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was then again refluxed until the mixture
CUSTOM
Type
CUSTOM
Details
Excess thionyl chloride was removed by evaporation

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title product
Type
product
Smiles
CC1=C(C(=CC=C1)C(=O)Cl)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 434.4 g
YIELD: CALCULATEDPERCENTYIELD 101.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.